Cas no 2228226-20-6 (4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid)

• Product Name: 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228226-20-6
• MF: C₁₂H₁₆O₄
• MW: 224.253044128418
• CID: 5992584
• PubChem ID: 165653002
• Update Time: 2025-11-06

4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid
• 2228226-20-6
• EN300-1770215

• Inchi： 1S/C12H16O4/c1-8-10(4-7-16-8)12(11(14)15)5-2-9(13)3-6-12/h4,7,9,13H,2-3,5-6H2,1H3,(H,14,15)
• InChI Key： OZZPNUFWPWFBLY-UHFFFAOYSA-N
• SMILES： OC1CCC(C(=O)O)(C2C=COC=2C)CC1

Computed Properties

• Exact Mass: 224.10485899g/mol
• Monoisotopic Mass: 224.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 70.7Ų

Additional information on 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid

Recent Advances in the Study of 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid (CAS: 2228226-20-6)

The compound 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid (CAS: 2228226-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclohexane-carboxylic acid backbone and a 2-methylfuran-3-yl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of anti-inflammatory and antimicrobial properties.

One of the key breakthroughs in the study of this compound is its novel synthetic pathway, which has been optimized for higher yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and green chemistry principles to enhance the efficiency of its production. The improved synthetic route not only facilitates large-scale manufacturing but also reduces environmental impact, aligning with the growing demand for sustainable pharmaceutical processes.

In terms of biological activity, 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid has demonstrated notable efficacy in preclinical models of inflammation. Mechanistic studies reveal that it acts as a potent inhibitor of key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB). These findings suggest its potential as a lead compound for the development of next-generation anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, recent investigations have explored the antimicrobial properties of this compound. Preliminary data indicate that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The compound's ability to disrupt bacterial cell wall synthesis and biofilm formation has been particularly noteworthy, positioning it as a candidate for addressing the global challenge of antibiotic resistance.

Despite these promising results, further research is needed to fully elucidate the pharmacokinetic and pharmacodynamic profiles of 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid. Ongoing studies are focused on optimizing its bioavailability and assessing its safety profile in animal models. The ultimate goal is to advance this compound into clinical trials, where its therapeutic potential can be rigorously evaluated in human subjects.

In conclusion, the recent advancements in the study of 4-hydroxy-1-(2-methylfuran-3-yl)cyclohexane-1-carboxylic acid (CAS: 2228226-20-6) highlight its multifaceted potential in drug discovery and development. Its anti-inflammatory and antimicrobial properties, coupled with improved synthetic methodologies, make it a compelling candidate for further investigation. As research progresses, this compound may pave the way for innovative treatments addressing unmet medical needs in inflammation and infectious diseases.